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CAS No.: 10381-82-5

Cat. No.: S572041

The table below summarizes the main biological findings for 8-bromocaffeine and related compounds from

the search results.

Core Biological o .
Key Findings | Experimental

Compound Name Activity /
T Data
Application
8-Bromocaffeine Radiosensitizer [1] Increases sensitivity of tumor
cells to radiotherapy; observed
in brain tumor models.
8-(5-chloropyridin-3-yloxy)caffeine (3k) Antibacterial [2] Strong inhibitory activity
against Salmonella enteritidis
(MIC = 15.6 pg/mL).
8-(quinolin-8-yloxy)caffeine (3g) Topoisomerase Il Showed the strongest
Inhibitor [2] inhibitory activity against
topoisomerase Il enzyme.
8-(6-methylpyridin-2-yloxy)caffeine (3j) & Analgesic [2] Demonstrated analgesic effect
8-(3-chloro-6-(trifluoromethyl)pyridin-2- without central nervous
yloxy)caffeine (3m) system stimulation.
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Synthesis and Experimental Protocols

A common starting point for researching 8-substituted caffeine derivatives is the synthesis of 8-

bromocaffeine itself.

¢ Synthesis of 8-Bromocaffeine: The compound is typically produced by direct bromination of
caffeine. This can be done with bromine in glacial acetic acid, often with sodium acetate to act as an
acid scavenger [1]. An alternative method uses hydrogen peroxide to oxidize sodium bromide in an
agueous caffeine solution, with reported yields of around 85% [1].

¢ Synthesis of 8-(substituted)aryloxycaffeine Derivatives: These are prepared from 8-
bromocaffeine and various (substituted) phenols via a modified Ullmann reaction [2] [3]. This is a
copper-catalyzed nucleophilic aromatic substitution. A typical procedure involves refluxing a mixture
of 8-bromocaffeine, the phenol, sodium carbonate, copper powder, and a solvent like
dimethylformamide (DMF) for several hours [3].

Suggested Pathway for Your Comparison Guide

Since a direct, multi-assay performance comparison for 8-bromocaffeine is not readily available, you may
need to build this guide from foundational research. Here is a potential workflow to create a comprehensive

and objective comparison, which you can visualize in the following diagram.
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Title: Workflow for Building a Biological Assay Comparison Guide

This process involves:

¢ Identifying Core Assays: Focus on the key areas where 8-bromocaffeine shows activity, such as
antibacterial tests, enzyme inhibition assays (e.g., against topoisomerase Il), and in vivo
pharmacological studies (e.g., for analgesic activity or radiosensitization) [2] [1].

¢ Gathering 8-Bromocaffeine Data: Compile all available quantitative data (like MIC values) and
detailed experimental protocols from existing literature for the assays identified above [2].

¢ Ildentifying Alternatives: Select relevant compounds for comparison. These could be other caffeine
derivatives (like the ones mentioned in the table), standard drugs used in the same indications (e.g.,
common analgesics or known topoisomerase inhibitors), or a vehicle control.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s572041?utm_src=pdf-body-img
https://www.mendeley.com/catalogue/084a4ade-c462-3e41-af3d-5564084fb840/
https://en.m.wikipedia.org/wiki/8-Bromocaffein
https://www.mendeley.com/catalogue/084a4ade-c462-3e41-af3d-5564084fb840/
https://www.smolecule.com/products/s572041?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

¢ Performing Comparative Experiments: Conduct parallel experiments under identical, controlled
conditions to generate objective, head-to-head performance data for 8-bromocaffeine and the
selected alternatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - 8 - Wikipedia Bromocaffeine [en.m.wikipedia.org]
2. Synthesis, biological evaluation ... preview & related info | Mendeley [mendeley.com]
3. Synthesis and X-ray crystal structure of - (4-bromophenoxy) caffeine [redalyc.org]

To cite this document: Smolecule. [Reported Biological Activities of 8-Bromocaffeine and Derivatives].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b57204 1#validating-8-bromocaffeine-biological-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s572041?utm_src=pdf-custom-synthesis
https://en.m.wikipedia.org/wiki/8-Bromocaffein
https://www.mendeley.com/catalogue/084a4ade-c462-3e41-af3d-5564084fb840/
https://www.redalyc.org/journal/1816/181662291008/
https://www.smolecule.com/products/b572041#validating-8-bromocaffeine-biological-assays
https://www.smolecule.com/products/b572041#validating-8-bromocaffeine-biological-assays
https://www.smolecule.com/products/b572041#validating-8-bromocaffeine-biological-assays
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s572041?utm_src=pdf-bulk
https://www.smolecule.com/products/s572041?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s572041?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

